Cas no 477297-64-6 ((2E)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile)

• Product Name: (2E)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile
• CAS No: 477297-64-6
• MF: C₂₁H₁₈FN₃S
• MW: 363.45112657547
• CID: 5940732
• PubChem ID: 6000367
• Update Time: 2025-07-08

(2E)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile
• 2-Thiazoleacetonitrile, 4-(3,4-dimethylphenyl)-α-[[(3-fluoro-4-methylphenyl)amino]methylene]-
• (E)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)-3-((3-fluoro-4-methylphenyl)amino)acrylonitrile
• (E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(3-fluoro-4-methylanilino)prop-2-enenitrile
• F0837-0409
• 477297-64-6
• AKOS024601090
• (2E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(3-fluoro-4-methylphenyl)amino]prop-2-enenitrile

• Inchi： 1S/C21H18FN3S/c1-13-4-6-16(8-15(13)3)20-12-26-21(25-20)17(10-23)11-24-18-7-5-14(2)19(22)9-18/h4-9,11-12,24H,1-3H3
• InChI Key： ZDUGRMLCUCAOKJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C)C(C)=C2)N=C1C(=CNC1=CC=C(C)C(F)=C1)C#N

Computed Properties

• Exact Mass: 363.12054692g/mol
• Monoisotopic Mass: 363.12054692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 513.3±60.0 °C(Predicted)
• pka: -1.28±0.10(Predicted)

Additional information on (2E)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile

Recent Advances in the Study of (2E)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile (CAS: 477297-64-6)

The compound (2E)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile (CAS: 477297-64-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.

Recent studies have focused on the synthesis and optimization of (2E)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its physicochemical properties and potential interactions with biological targets.

In terms of biological activity, (2E)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile has demonstrated promising results in preclinical studies. It has been shown to exhibit potent inhibitory effects against specific kinases involved in inflammatory and oncogenic pathways. These findings suggest that the compound could serve as a lead candidate for the development of novel therapeutics targeting conditions such as cancer and autoimmune diseases.

Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, including the MAPK and PI3K/AKT cascades. These insights have been corroborated by in vitro and in vivo studies, which have highlighted the compound's efficacy in reducing tumor growth and inflammation in animal models. However, challenges remain in optimizing its pharmacokinetic properties and minimizing potential off-target effects.

In conclusion, (2E)-2-4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(3-fluoro-4-methylphenyl)aminoprop-2-enenitrile represents a promising avenue for future drug development. Ongoing research efforts are focused on further elucidating its therapeutic potential and addressing the current limitations. The compound's unique chemical structure and biological activity make it a valuable subject of study in the quest for innovative treatments in the chemical biology and medicinal chemistry fields.